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Compound of Interest

Compound Name: H-D-Glu(pNA)-OH

CAS No.: 60133-17-7

Cat. No.: B613111

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
H-D-Glu(pNA)-OH (

-D-Glutamyl-p-nitroanilide) is a widely used chromogenic substrate for determining the activity
of enzymes such as

-glutamyl transferase (GGT) and other peptidases.[1][2] While the intact peptide substrate is
relatively stable, the primary safety and disposal concern arises from its hydrolytic cleavage
product:

-Nitroaniline (pNA) (also known as 4-nitroaniline).

The "Trojan Horse" Hazard: Many researchers mistakenly treat aqueous assay waste as

benign buffer solutions. However, the enzymatic reaction releases free

-nitroaniline, a compound with significant toxicity profiles.

Substrate: H-D-Glu(pNA)-OH (Colorless, low immediate toxicity).[2]
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-Nitroaniline (Yellow, Toxic, P-Listed Waste potential).[1][2]

This guide provides a self-validating protocol to manage this compound, ensuring compliance

with EPA RCRA regulations and preventing downstream aquatic toxicity.

Hazard Identification & Regulatory Classification
Effective disposal requires understanding the specific hazards of the cleavage product.

Chemical Hazard Profile
Component CAS Registry

Key Hazard Classifications
(GHS)

H-D-Glu(pNA)-OH 67953-08-6
Skin Irrit. 2; Eye Irrit. 2

(General Irritant)

-Nitroaniline 100-01-6

Acute Tox. 3

(Oral/Dermal/Inhalation)Carc.

2 (Suspected

Carcinogen)Aquatic Acute 1

(Very toxic to aquatic life)

Regulatory Status (US EPA RCRA)[2]
P-Listed Waste (P077): Pure, unused

-nitroaniline is classified as an Acute Hazardous Waste (P077).[2] If you are disposing of a
stock standard of pure pNA, strict "empty container" rules apply (triple rinse).

Characteristic Waste: Dilute assay waste containing H-D-Glu(pNA)-OH or released pNA

typically falls under Toxic Waste classifications due to the presence of nitro-aromatics.[1][2]
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Critical Warning: Do not dispose of solutions containing

-nitroaniline down the sink. It is highly toxic to aquatic life (H410) and resists

standard wastewater treatment degradation.

Operational Disposal Protocol
This protocol uses a "Segregate-Quench-Contain" logic to ensure safety.[1][2]

Phase 1: Preparation & Personal Protective Equipment
(PPE)[5]

Gloves: Nitrile gloves (0.11 mm minimum thickness). Note: Nitroanilines can permeate latex

rapidly.

Respiratory: If handling solid powder, use a P95 particulate respirator or work strictly inside a

fume hood to prevent inhalation of dust.

Eyes: Chemical splash goggles.

Phase 2: The Disposal Workflow (Liquid vs. Solid)
Stream A: Liquid Assay Waste (The Reaction Mixture)

Context: Used microplate wells or cuvettes containing substrate, enzyme, and buffer.

Stop the Reaction: Quench enzymatic activity immediately.

Method: Add 1.0 M Acetic Acid or 10% SDS.

Why: This prevents further hydrolysis of any remaining substrate into toxic pNA while the

waste accumulates.

Segregation: Pour waste into a Dedicated Liquid Waste Container labeled: "Aqueous Waste

with Toxic Organics (p-Nitroaniline)."
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Do NOT mix with Oxidizers (Bleach). Bleaching aromatic amines can generate chloro-

nitroanilines, which are often more toxic and volatile.

pH Check: Ensure the waste container pH is < 9. pNA is a weak base; keeping it in a slightly

acidic/neutral solution prevents volatility and stabilizes the mixture for incineration.

Stream B: Solid Waste (Contaminated Consumables)[2]
Context: Pipette tips, empty vials, and used microplates.

Gross Contamination Check:

If a vial contains visible residual powder (stock): Cap it and dispose of it as Hazardous

Chemical Waste (Solid).

If tips/plates merely touched dilute solution: Double-bag in heavy-duty polyethylene bags

and dispose of as Laboratory Solid Waste (incineration recommended over landfill).

P-List Compliance: If you are discarding a bottle of pure p-nitroaniline standard that is not

empty, it must be tagged specifically as P077 Waste.[2]

Visualized Decision Tree
The following diagram outlines the logical flow for disposing of H-D-Glu(pNA)-OH materials,

distinguishing between stock chemicals and assay byproducts.
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Waste Generation Source

Identify Material State

Solid / Stock Powder
(Pure Chemical)

Liquid Assay Waste
(Dilute Buffer + Enzyme)

Is it Pure p-Nitroaniline? Step 1: Quench Reaction
(Acetic Acid/SDS)

P-Listed Waste (P077)
Strict Acute Hazard Rules

Yes (Ref Std)

Hazardous Chemical Waste
(Solid)

No (Substrate)

CRITICAL: DO NOT BLEACH
Risk of Chloro-amines

Dispose in:
Aqueous Toxic Organic Waste

Click to download full resolution via product page

Figure 1: Decision logic for segregating H-D-Glu(pNA)-OH waste streams to ensure RCRA

compliance.

Emergency Procedures
Accidental Spills[1][2]

Solid Powder:

Do not dry sweep (creates dust).
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Cover with wet paper towels (dampened with water) to prevent aerosolization.

Scoop up damp material and place in a sealed hazardous waste bag.

Liquid Spill:

Absorb with inert material (vermiculite or chemical spill pads).

Do not use bleach on the spill area. Wash the area with soap and water after bulk

removal.

First Aid
Skin Contact: Wash immediately with soap and copious water. pNA is readily absorbed

through skin and can cause methemoglobinemia (blue lips/skin).

Eye Contact: Rinse cautiously with water for 15 minutes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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